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Compound of Interest

Compound Name: GSPT1 degrader-6

Cat. No.: B15543098

Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling potent compounds like GSPT1 degrader-6. This

guide provides immediate, essential safety protocols, personal protective equipment (PPE)

recommendations, and detailed disposal plans to minimize risk and ensure operational

integrity.

GSPT1 degrader-6 is a highly potent molecular glue that induces targeted degradation of the

GSPT1 protein, with a reported DC50 of 13 nM.[1][2][3] While a specific Safety Data Sheet

(SDS) for GSPT1 degrader-6 is not readily available, its nature as a cytotoxic agent

necessitates handling with the highest level of precaution.[2] The following guidelines are

based on best practices for handling potent and cytotoxic compounds.
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Property Value

Chemical Name GSPT1 degrader-6

CAS Number 3034764-41-2[1]

Molecular Formula C24H22CLN5O5[1]

Molecular Weight 495.91[1]

Known Hazards

Based on its mechanism as a GSPT1 degrader,

it should be considered a potent cytotoxic agent.

[2] Similar compounds can be carcinogenic,

mutagenic, and teratogenic.[4][5]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial for mitigating exposure risks. The following table

summarizes the required PPE for handling GSPT1 degrader-6, based on general guidelines

for cytotoxic agents.[6][7]
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PPE Category Minimum Requirement

Recommended for High-
Risk Activities (e.g.,
handling powder, potential
for aerosolization)

Eye and Face Protection
Safety goggles with side-

shields.

In addition to goggles, a face

shield should be worn when

there is a risk of splashing.[6]

Hand Protection

Double gloving with

disposable, chemical-resistant

nitrile gloves.[6] Gloves should

be specifically tested for use

with chemotherapy or cytotoxic

drugs.[8]

Industrial thickness gloves

(>0.45mm) made from latex,

neoprene, or nitrile for cleaning

up large spills.

Body Protection

A disposable, low-permeability

fabric gown worn over a lab

coat.[6]

A disposable gown with full

back closure.

Respiratory Protection

Not generally required for

handling small quantities in a

certified chemical fume hood.

A NIOSH-approved respirator

(e.g., N95) or a surgical mask

should be used when handling

powders outside of a fume

hood or when there is a risk of

inhalation.[5][9]

Foot Protection Closed-toe shoes.
Shoe covers should be worn in

designated handling areas.[6]

Safety Operating Guide
Ventilation: Always handle GSPT1 degrader-6 in a well-ventilated area. A certified chemical

fume hood is the preferred designated area for all manipulations of the compound, including

weighing, reconstituting, and aliquoting.

Designated Area: All work with GSPT1 degrader-6 should be performed in a designated area

to prevent cross-contamination. This area should be clearly marked with warning signs.
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Spills: In the event of a spill, immediately alert personnel in the area. Wearing appropriate PPE,

contain the spill with an absorbent material from a cytotoxic spill kit.[9] Clean the area with an

appropriate deactivating solution (e.g., 10% bleach solution followed by a thiosulfate solution to

neutralize the bleach), and dispose of all contaminated materials as cytotoxic waste.[9]

Equipment: All non-disposable equipment that has come into contact with GSPT1 degrader-6
must be decontaminated before being removed from the designated handling area.

Experimental Workflow for Handling and Disposal
The following workflow outlines the procedural steps for safely handling and disposing of

GSPT1 degrader-6 in a laboratory setting.
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Caption: Workflow for safe handling and disposal of GSPT1 degrader-6.
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Disposal Plan
Proper disposal of GSPT1 degrader-6 and any contaminated materials is critical to prevent

environmental contamination and accidental exposure.[10]

Waste Type Container Disposal Method

Solid Waste (gloves, gowns,

pipette tips, empty vials)

Labeled, puncture-resistant,

leak-proof container with a lid.

The container should be

clearly marked as "Cytotoxic

Waste".

Dispose of as

cytotoxic/hazardous chemical

waste according to institutional

and local regulations. Do not

mix with regular laboratory

trash.

Liquid Waste (unused

solutions, contaminated

solvents)

Labeled, leak-proof, and

chemically compatible

container. The container

should be clearly marked as

"Cytotoxic Waste" with the full

chemical name.

Collect all liquid waste in a

designated hazardous waste

container. Follow institutional

guidelines for chemical waste

pickup and disposal.

Sharps (needles, scalpels)

Puncture-proof sharps

container labeled for cytotoxic

waste.

Dispose of in a designated

cytotoxic sharps container.

Decontamination of Empty Containers: If the original GSPT1 degrader-6 container is to be

disposed of, it must be properly decontaminated. For containers that held this potent

compound, triple rinse with a suitable solvent (e.g., the solvent used for reconstitution).[10] The

rinsate must be collected and disposed of as hazardous liquid waste.[10]

By adhering to these safety and logistical guidelines, researchers can minimize the risks

associated with handling the potent cytotoxic agent, GSPT1 degrader-6, ensuring a safe and

controlled laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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